2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dichlorophenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,3-dichlorophenyl)acetamide
• InChI: InChI=1S/C17H15Cl2N5O2S/c1-26-11-7-5-10(6-8-11)16-22-23-17(24(16)20)27-9-14(25)21-13-4-2-3-12(18)15(13)19/h2-8H,9,20H2,1H3,(H,21,25)
• InChI Key: CNEUBMQATDPCLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2N)SCC(=O)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H15Cl2N5O2S
• Molecular Weight: 424.3 g/mol

Description

2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C17H15Cl2N5O2S and its molecular weight is 424.3. The purity is usually 95%.
BenchChem offers high-quality 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dichlorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dichlorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Drug Metabolism

Compounds with structural similarities to 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dichlorophenyl)acetamide are often studied for their pharmacokinetic properties. For example, the metabolism of acetaminophen, a well-known analgesic, has been extensively studied to understand its biotransformation and elimination pathways in humans. High-resolution liquid chromatography has been used to identify various metabolites in urine, demonstrating the complexity of drug metabolism and the importance of understanding these pathways for safe and effective therapeutic use (Mrochek et al., 1974).

Environmental Contaminants and Biomonitoring

Research on phenolic and methoxylated organohalogen contaminants (OHCs) in environmental samples illustrates the broader applications of studying compounds with phenolic and methoxy groups. Studies focusing on the dietary exposure to these compounds and their detection in biological samples, such as breast milk and serum, highlight the significance of monitoring environmental pollutants and understanding their potential impact on human health (Fujii et al., 2014).

Drug-Induced Oxidative Stress

Investigations into the metabolism of pharmaceuticals can also reveal insights into mechanisms of drug-induced oxidative stress. For instance, the identification of novel acetaminophen metabolites through non-targeted analyses using high-resolution mass spectrometry provides evidence of complex metabolic pathways, including those leading to oxidative stress markers in humans. These findings have implications for understanding the toxicological aspects of drug metabolism and the potential risks associated with drug use (David et al., 2020).